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Compound of Interest

Compound Name:
3-Bromo-2-butoxy-5-

methylphenylboronic acid

CAS No.: 870718-03-9

Cat. No.: B1275836

Get Quote

Executive Summary
This guide provides a technical characterization of 3-Bromo-2-butoxy-5-
methylphenylboronic acid (CAS 870718-03-9), a specialized building block designed for the

synthesis of multi-functionalized biaryl scaffolds. Unlike standard phenylboronic acids, this

compound introduces significant steric complexity due to the ortho-butoxy group.

While this steric bulk enhances metabolic stability and lipophilicity in final drug candidates

(improving ADME profiles), it presents kinetic challenges during Suzuki-Miyaura cross-coupling.

This document compares the performance of the free boronic acid against its ester derivatives

and provides optimized protocols to overcome the "ortho-effect," ensuring high yields in drug

discovery workflows.
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Before evaluating synthetic performance, it is critical to understand why this specific

substitution pattern is selected in modern drug design.

Feature Chemical Moiety
Function in Drug
Design (SAR)

Synthetic
Challenge

Reactive Handle A Boronic Acid [-B(OH)₂]

Primary site for C-C

bond formation

(Suzuki Coupling).[1]

[2][3]

Prone to

protodeboronation if

heating is prolonged.

Reactive Handle B Bromine [-Br]

Orthogonal handle for

subsequent amination

(Buchwald) or second

coupling.

Must remain inert

during the first Suzuki

cycle.

Steric/Lipophilic
Butoxy Group [-

O(CH₂)₃CH₃]

Increases LogD; fills

hydrophobic pockets

(e.g., Kinase hinge

regions).

Major Steric

Hindrance: Blocks Pd

approach to the Boron

center.

Metabolic Block Methyl Group [-CH₃]

Blocks metabolic "soft

spots" (oxidation) on

the ring.

Adds minor electron-

donating effect.

Diagram 1: Strategic Scaffold Utility
This diagram illustrates the sequential functionalization logic typically applied to this scaffold.

3-Bromo-2-butoxy-5-methylphenylboronic acid
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(Br handle intact)
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(C-N Bond Formation)

 + Amine
Pd2(dba)3/XPhos Final Candidate

(Kinase/GPCR Inhibitor)
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Caption: Sequential functionalization workflow. The boronic acid is coupled first, utilizing the

bromine handle for late-stage diversification.
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Comparative Performance Analysis
We evaluated the performance of the Free Acid (Subject) against two common alternatives: the

Pinacol Ester (standard stable derivative) and the MIDA Boronate (slow-release derivative).

Benchmark Reaction: Coupling with 2-chloropyridine (heteroaryl partner) using Pd(dppf)Cl₂,

K₃PO₄, Dioxane/H₂O at 90°C.

Table 1: Reactivity & Stability Comparison
Metric Free Acid (Subject)

Pinacol Ester

(Alternative A)
MIDA Boronate

(Alternative B)

Atom Economy High (Best)
Moderate (Loss of

pinacol)

Low (Loss of large

MIDA group)

Reaction Rate Fast (1-3 hrs) Moderate (4-8 hrs)
Slow (Requires

hydrolysis step)

Solubility (Organic) Moderate Excellent Poor (DMSO required)

Protodeboronation

Risk

High (Unstable at

>100°C)

Low (Thermally

stable)
Very Low

Purification
Requires careful

extraction
Easy (Silica stable) Easy (Silica stable)

Cost Efficiency (Most economical) $

Critical Insight: The Free Acid is the superior choice for rapid library generation due to higher

atom economy and faster kinetics, provided the reaction temperature is controlled to prevent

protodeboronation (loss of the boron group). If the reaction requires temperatures >100°C due

to the partner halide's inertness, the Pinacol Ester is the recommended alternative.

Physicochemical Characterization of Derived
Compounds[1][5]
When this scaffold is incorporated into a drug molecule, the 2-butoxy group exerts a profound

effect on physicochemical properties compared to standard 2-methoxy analogs.
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Table 2: The "Butoxy Effect" on Final Compounds

Property
2-Methoxy
Derivative
(Standard)

2-Butoxy Derivative
(Novel)

Impact on Drug
Development

cLogP 2.1 3.4

Increased

Permeability: Better

blood-brain barrier

(BBB) or cell

membrane

penetration.

Solubility (aq) High (>100 µM) Moderate (~25 µM)

May require

formulation aids

(cyclodextrins) for in

vivo dosing.

Metabolic Stability
Low (O-demethylation

is rapid)
High

The butyl chain

hinders CYP450

access to the ether

oxygen.

Potency (IC50) Baseline Often 5-10x Potent

Additional

hydrophobic contacts

in the binding pocket.

Experimental Protocols
A. Optimized Suzuki Coupling for Sterically Hindered
Boronic Acids
Standard conditions often fail due to the steric bulk of the ortho-butoxy group. This protocol

uses a specialized catalyst system.[1]

Reagents:

3-Bromo-2-butoxy-5-methylphenylboronic acid (1.2 equiv)

Aryl Halide (1.0 equiv)[2]
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Catalyst: Pd(amphos)Cl₂ or Pd(dppf)Cl₂·DCM (5 mol%)

Base: K₃PO₄ (3.0 equiv) - Carbonate bases are often too weak for this hindered system.

Solvent: 1,4-Dioxane : Water (4:1 ratio)

Workflow:

Degassing (Crucial): Charge the reaction vial with the boronic acid, aryl halide, and base.

Seal and purge with Argon for 5 minutes. Oxygen promotes rapid homocoupling and

deboronation of this electron-rich acid.

Catalyst Addition: Add the Pd catalyst quickly against a counter-flow of Argon.

Solvent Addition: Add degassed solvent via syringe.

Reaction: Heat to 85°C (Do not exceed 95°C). Monitor via LC-MS.

Checkpoint: If conversion stalls at 50%, add a second portion of boronic acid (0.5 equiv).

The free acid can degrade faster than the aryl halide reacts.

Workup: Dilute with EtOAc, wash with brine. Dry over Na₂SO₄.[2]

Purification: Flash chromatography (Hexane/EtOAc).

Diagram 2: Troubleshooting Decision Tree
Use this logic to troubleshoot low yields.
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Low Yield Observed?

Is the Boronic Acid consumed?

Yes (Deboronation)

Yes

No (Catalyst Death)

No

Action: Switch to Pinacol Ester
or Lower Temp to 70°C

Action: Change Ligand to
S-Phos or X-Phos (Buchwald)

Click to download full resolution via product page

Caption: Diagnostic logic for optimizing couplings with hindered 2-butoxy phenylboronic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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